Cas no 22867-74-9 (7-Ethylindole)

7-Ethylindole is a heterocyclic organic compound characterized by an indole core substituted with an ethyl group at the 7-position. This structural modification enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The ethyl group imparts improved lipophilicity, which can influence binding affinity and metabolic stability in bioactive molecules. Its high purity and consistent quality make it suitable for research and industrial applications, particularly in the development of indole-based derivatives. The compound is stable under standard conditions and compatible with a range of chemical transformations, offering flexibility in synthetic routes. Its well-defined properties ensure reproducibility in experimental and production settings.
7-Ethylindole structure
7-Ethylindole structure
Product Name:7-Ethylindole
CAS No:22867-74-9
MF:C10H11N
MW:145.201042413712
MDL:MFCD00143514
CID:52157
PubChem ID:2724711
Update Time:2025-11-02

7-Ethylindole Chemical and Physical Properties

Names and Identifiers

    • 7-Ethyl-1H-indole
    • 7-Ethylindole
    • 7-Ethylindol
    • 7-ETHYLINDOLE(ETODOLAC INTERMEDIATE)
    • 7-Et-indole
    • 7-Ethylcamptothecin
    • 22867-74-9
    • SY258064
    • 7-Ethyl indole
    • 1H-Indole, 7-ethyl-
    • DTXSID70369212
    • AS-37720
    • 7-Ethylindole, >=98.0% (GC)
    • E-7880
    • SCHEMBL593512
    • A9902
    • F0001-0801
    • A4861
    • FT-0621407
    • AM85674
    • EN300-20787
    • AKOS000120895
    • MFCD00143514
    • 7-ethyl-1H-indole;7-ETHYLISATIN
    • CS-W016361
    • DB-012404
    • DTXCID30320248
    • MDL： MFCD00143514
    • Inchi： 1S/C10H11N/c1-2-8-4-3-5-9-6-7-11-10(8)9/h3-7,11H,2H2,1H3
    • InChI Key： PIIZLMYXLGYWTN-UHFFFAOYSA-N
    • SMILES： N1C=CC2=CC=CC(CC)=C12
    • BRN： 1238356

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.058
  • Melting Point: 82.5°C (estimate)
  • Boiling Point: 230 ºC
  • Flash Point: 230°C
  • Refractive Index: 1.602-1.604
  • Water Partition Coefficient: Insoluble
  • PSA: 15.79000
  • LogP: 2.73030

7-Ethylindole Security Information

7-Ethylindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-Ethylindole Production Method

7-Ethylindole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22867-74-9)7-Ethylindole
Order Number:A4861
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):165.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22867-74-9)7-Ethylindole
A4861
Purity:99%
Quantity:50g
Price ($):165.0
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